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Compound of Interest

Compound Name: Volemitol

Cat. No.: B7822156

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Volemitol, a seven-carbon sugar alcohol, serves as a significant, naturally occurring
carbohydrate in specific plant species, particularly within the Primula genus. Its unique
properties and metabolic pathway make it a valuable tool for researchers studying
carbohydrate metabolism, photosynthesis, and carbon allocation in plants. While its application
in animal and microbial systems is less explored, its potential as a metabolic tracer and a
precursor for chiral drug synthesis warrants further investigation.

This document provides a comprehensive overview of the current and potential applications of
volemitol in metabolic research, complete with quantitative data, detailed experimental
protocols, and visual representations of associated pathways and workflows.

Data Presentation
Table 1: Concentration of Volemitol and Related
Carbohydrates in Primula x polyantha

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b7822156?utm_src=pdf-interest
https://www.benchchem.com/product/b7822156?utm_src=pdf-body
https://www.benchchem.com/product/b7822156?utm_src=pdf-body
https://www.benchchem.com/product/b7822156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

Concentration in Source Molar Concentration in
Carbohydrate .

Leaves (mg/g fresh weight) Phloem Sap (mol/mol %)
Volemitol Up to 50 ~24%
Sedoheptulose 36 Not Reported
Sucrose 4 ~63%

Data extracted from studies on the horticultural hybrid polyanthus, demonstrating that

volemitol is a major nonstructural carbohydrate.[1]

Table 2: Kinetic Properties of Sedoheptulose Reductase

from Primula x polyantha

Parameter Value
Optimal pH 7.0-8.0
Apparent Km for Sedoheptulose 21 mM
Apparent Km for NADPH 0.4 mM

This novel enzyme is responsible for the biosynthesis of volemitol from sedoheptulose.[1]

Mandatory Visualization
Biosynthesis of Volemitol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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